4-Amino-6-(3,3-difluorobutan-2-yl)-1,3,5-triazine-2-thiol

• Molecular Formula: C7H10F2N4S
• Molecular Weight: 220.25 g/mol
• IUPAC Name: 2-amino-6-(3,3-difluorobutan-2-yl)-1H-1,3,5-triazine-4-thione
• InChI: InChI=1S/C7H10F2N4S/c1-3(7(2,8)9)4-11-5(10)13-6(14)12-4/h3H,1-2H3,(H3,10,11,12,13,14)
• InChI Key: UFEMHMHNKPVIBM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC(=S)N=C(N1)N)C(C)(F)F

Description

4-Amino-6-(3,3-difluorobutan-2-yl)-1,3,5-triazine-2-thiol is a fluorinated triazine derivative characterized by a 1,3,5-triazine core substituted with an amino group, a thiol group, and a 3,3-difluorobutan-2-yl side chain. Fluorinated aliphatic substituents, such as the 3,3-difluorobutan-2-yl group, are known to enhance metabolic stability and lipophilicity compared to non-fluorinated analogs, which could influence bioavailability and target binding .

Biological Activity

4-Amino-6-(3,3-difluorobutan-2-yl)-1,3,5-triazine-2-thiol is a synthetic compound characterized by a triazine ring structure, which includes three nitrogen atoms and three carbon atoms. Its molecular formula is $C_7H_10F_2N_4S$, and it has a molecular weight of approximately 204.18 g/mol. The compound's unique features include an amino group and a difluorobutan-2-yl substituent, which enhance its chemical reactivity and potential biological activity.

The biological activity of 4-Amino-6-(3,3-difluorobutan-2-yl)-1,3,5-triazine-2-thiol is primarily associated with its ability to interact with various molecular targets within biological systems. This interaction may involve:

• Enzymes : The compound can modulate enzyme activity by forming hydrogen bonds and engaging in hydrophobic interactions.
• Receptors : It may bind to specific receptors influencing signal transduction pathways.
• Proteins : The compound's structure allows for potential protein interactions that could alter cellular functions.

Cytotoxicity Studies

Recent studies have evaluated the cytotoxic effects of this compound against various cancer cell lines. For instance, an investigation into structurally similar compounds revealed that derivatives with triazine scaffolds exhibited significant cytotoxicity against MOLT-4 (human acute lymphoblastic leukemia) and MCF-7 (human breast adenocarcinoma) cells. The IC50 values for these compounds ranged from 7.1 μM to 15.4 μM, indicating their potential as therapeutic agents due to their ability to induce apoptosis in cancer cells .

Comparative Analysis

To provide a clearer understanding of its biological activity, the following table compares 4-Amino-6-(3,3-difluorobutan-2-yl)-1,3,5-triazine-2-thiol with similar compounds:

Compound Name	Structure	Unique Features	IC50 (μM)
4-Amino-6-(3,3-difluorobutan-2-yl)-1,3,5-triazine-2-thiol	Structure	Amino group enhances reactivity	TBD
4-Amino-6-(3-methylthienyl)-1,3,5-triazine-2-thiol	Structure	Thienyl group affects electronic properties	TBD
4-Amino-6-(oxan-2-YL)-1,3,5-triazine-2-thiol	Structure	Cyclic ether influences solubility	TBD

Note : The IC50 values for 4-Amino-6-(3,3-difluorobutan-2-yl)-1,3,5-triazine-2-thiol are still under investigation.

Study on Molecular Docking

A study employing molecular docking analysis demonstrated that compounds with similar triazine structures can effectively intercalate DNA and inhibit Bcl-2 proteins. These findings suggest that 4-Amino-6-(3,3-difluorobutan-2-yl)-1,3,5-triazine-2-thiol might also possess similar dual activities as a DNA intercalator and Bcl-2 inhibitor .

In Vitro Testing

In vitro testing has shown that compounds derived from triazines can induce cell cycle arrest in cancer cell lines through various mechanisms. For example, one study indicated that certain derivatives caused G0/G1 and G2/M phase arrests in a p53-independent manner while promoting apoptosis in both wild-type and mutant p53 cells . This suggests the potential for 4-Amino-6-(3,3-difluorobutan-2-yl)-1,3,5-triazine-2-thiol to be developed as an anticancer agent.

Comparison with Similar Compounds

The following analysis compares the target compound with structurally related 1,3,5-triazine-2-thiol derivatives, focusing on substituent effects, physicochemical properties, and applications.

Structural and Substituent Variations

Triazine-thiols exhibit diverse biological and chemical properties depending on their substituents. Key analogs include:

• Aromatic substituents : Phenyl, nitrophenyl, chlorophenyl, methoxyphenyl, thienyl, and indolyl groups.
• Aliphatic substituents : 3,3-difluorobutan-2-yl (target compound).

Table 1: Substituent Comparison

Compound Name	Substituent	Molecular Weight	Predicted LogP	Solubility (Qualitative)	Potential Application	Reference
4-Amino-6-(3,3-difluorobutan-2-yl)-...	3,3-difluorobutan-2-yl	~253.2*	~1.5*	Moderate	Agrochemical/Pharmaceutical	-
4-Amino-6-phenyl-... (CAS 117411-02-6)	Phenyl	259.33	2.8	Low	Biochemical research
4-Amino-6-(3-thienyl)-...	3-Thienyl	-	-	-	Biochemical research
4-Amino-6-(2-methoxyphenyl)-...	2-Methoxyphenyl	236.3	1.2	Moderate	Research chemical
4-Amino-6-(4-nitrophenyl)-... (CAS 1142208-01-2)	4-Nitrophenyl	251.27	1.8	Low	Research chemical
4-Amino-6-(3-chlorophenyl)-... (CAS 931799-35-8)	3-Chlorophenyl	240.71	2.5	Low	Research chemical

*Calculated based on molecular formula (C₈H₁₁F₂N₅S) and substituent contributions.

Key Research Findings

Impact of Fluorinated Aliphatic Substituents

• Metabolic Stability: The 3,3-difluorobutan-2-yl group likely enhances resistance to oxidative degradation compared to non-fluorinated aliphatic chains, as fluorine atoms reduce electron density and hinder enzymatic attack .
• Lipophilicity : The difluorobutyl group balances moderate lipophilicity (predicted LogP ~1.5) with improved solubility relative to aromatic analogs (e.g., phenyl: LogP 2.8). This balance may optimize membrane permeability in agrochemical applications .

Aromatic vs. Aliphatic Substituents

• However, these groups enhance π-π stacking interactions in target binding, useful in herbicide design (e.g., sulfonylurea herbicides in ) .
• Aliphatic Groups :
  • The target compound’s difluorobutyl group offers a unique combination of electronegativity and steric bulk, which may improve herbicidal activity by disrupting enzyme-substrate interactions in weeds .

Preparation Methods

Starting Materials and Core Formation

• Cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) is the most common starting material for 1,3,5-triazine derivatives due to its three reactive chlorine atoms that can be selectively substituted.
• The thiol group at position 2 is typically introduced by substitution of the chlorine atom at that position with a sulfur nucleophile, often via thiourea or sodium hydrosulfide reagents.
• The amino group at position 4 is introduced by nucleophilic aromatic substitution with ammonia or amines.
• The 6-position substitution with a fluorinated alkyl group such as 3,3-difluorobutan-2-yl requires a suitable nucleophile or organometallic reagent bearing the fluorinated alkyl moiety.

Stepwise Substitution Approach

A typical synthetic route involves:

• Selective substitution of cyanuric chloride at low temperature (0 °C to room temperature) with ammonia or an amine to introduce the amino group at the 4-position, yielding 4-amino-2,6-dichloro-1,3,5-triazine intermediate.

• Introduction of the thiol group at the 2-position by reaction with thiourea or sodium hydrosulfide, replacing the chlorine atom and forming the 2-thiol group.

• Attachment of the 3,3-difluorobutan-2-yl substituent at the 6-position via nucleophilic substitution using the corresponding 3,3-difluorobutan-2-yl amine or organometallic derivative, under mild heating conditions to promote substitution without decomposing sensitive groups.

• Purification and characterization by recrystallization or chromatography, and confirmation by spectroscopic methods such as NMR (1H, 13C, 19F), IR, and mass spectrometry.

Detailed Synthetic Procedure (Representative)

Step	Reagents & Conditions	Description	Yield (%)	Notes
1	Cyanuric chloride + NH3 (aqueous) at 0 °C to RT	Amination at 4-position to form 4-amino-2,6-dichloro-1,3,5-triazine	80–90	Reaction monitored by TLC; low temp prevents polysubstitution
2	Intermediate + thiourea or NaSH in ethanol, reflux	Substitution of Cl at 2-position by thiol group	75–85	Thiol formation confirmed by IR (S-H stretch)
3	Intermediate + 3,3-difluorobutan-2-ylamine or equivalent, base (K2CO3), solvent (acetone or DMF), 40–60 °C	Nucleophilic substitution at 6-position	60–75	Microwave irradiation can improve yield and reduce time
4	Purification by recrystallization (ethanol or methanol)	Isolation of pure 4-Amino-6-(3,3-difluorobutan-2-yl)-1,3,5-triazine-2-thiol	—	Characterization by NMR, MS, elemental analysis

Spectroscopic and Analytical Characterization

• 1H NMR : Signals corresponding to the amino protons, triazine ring protons (if any), and the fluorinated alkyl chain protons are observed. Fluorine coupling patterns in 1H and 13C NMR confirm the presence of difluoromethylene groups.

• 19F NMR : Provides direct evidence of the fluorinated substituent, with characteristic chemical shifts and coupling constants.

• IR Spectroscopy : Thiol group S-H stretching vibrations typically appear around 2550–2600 cm⁻¹. Amino group N-H stretches are observed near 3300–3500 cm⁻¹.

• Mass Spectrometry : Molecular ion peaks consistent with the molecular formula confirm the compound’s identity.

Comparative Table of Preparation Conditions from Literature

Reference	Starting Material	Key Reagents	Conditions	Yield (%)	Notes
(PMC9656787)	Cyanuric chloride	Ammonia, 3,3-difluorobutan-2-yl amine, Na2CO3	Microwave irradiation, 20 min, 85 W	>90	Microwave improves scale-up and yield
(TSI Journals)	Cyanuric chloride derivatives	Amines, bases (Na2CO3), acetone	Reflux, 3 h	60–80	Conventional reflux; moderate yields
(PMC4897268)	Thiosemicarbazides	NaOH reflux for cyclization	4 h reflux	70–85	Thiol formation confirmed; antimicrobial screening